Cas no 39837-89-3 (Propanoic acid,3,3'-[methylenebis(oxy)]bis-, diethyl ester (9CI))

• Product Name: Propanoic acid,3,3'-[methylenebis(oxy)]bis-, diethyl ester (9CI)
• CAS No: 39837-89-3
• MF: C₁₁H₂₀O₆
• MW: 248.272904396057
• CID: 321364
• PubChem ID: 287557
• Update Time: 2025-04-19

Propanoic acid,3,3'-[methylenebis(oxy)]bis-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3'-[methylenebis(oxy)]bis-, diethyl ester (9CI)
• NSC147610
• DTXSID30960401
• NSC-147610
• 39837-89-3
• Diethyl 3,3'-[methylenebis(oxy)]dipropanoate

• Inchi： 1S/C11H20O6/c1-3-16-10(12)5-7-14-9-15-8-6-11(13)17-4-2/h3-9H2,1-2H3
• InChI Key： RNWIVMZYLROFQI-UHFFFAOYSA-N
• SMILES： O(COCCC(=O)OCC)CCC(=O)OCC

Computed Properties

• Exact Mass: 248.126
• Monoisotopic Mass: 248.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 315.2°Cat760mmHg
• Flash Point: 134.7°C
• Refractive Index: 1.435
• PSA: 71.06
• LogP: 0.88350